Cas no 1396806-65-7 (2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole)

• Product Name: 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole
• CAS No: 1396806-65-7
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 847572
• Update Time: 2025-06-08

2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]-1-azetidinyl]-
• VU0531263-1
• benzo[d]thiazol-2-yl(3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole

• Inchi： 1S/C21H18N4O3S/c1-27-16-8-4-2-6-13(16)10-18-23-19(28-24-18)14-11-25(12-14)21(26)20-22-15-7-3-5-9-17(15)29-20/h2-9,14H,10-12H2,1H3
• InChI Key： HEORRUPQPCRYCY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CC(C2=NC(CC3C=CC=CC=3OC)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Topological Polar Surface Area: 110

Additional information on 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole

Comprehensive Overview of 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole (CAS No. 1396806-65-7)

In the realm of medicinal chemistry and pharmaceutical research, 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole (CAS No. 1396806-65-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzothiazole core with an oxadiazole moiety, making it a promising candidate for various therapeutic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting specific biological pathways.

The compound's 1,2,4-oxadiazole ring is a key structural element that contributes to its bioactivity. This heterocyclic scaffold is known for its stability and ability to interact with biological targets, such as enzymes and receptors. The presence of the 2-methoxyphenyl group further enhances its binding affinity, making it a versatile building block in the design of novel pharmaceuticals. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with current trends in personalized medicine and targeted therapies.

One of the most searched questions in the field is: "What are the applications of 1,2,4-oxadiazole derivatives in drug development?" This compound provides a compelling answer, as its oxadiazole-azetidine hybrid structure offers a unique pharmacophore for modulating protein-protein interactions. Its benzothiazole component, a well-known privileged scaffold in medicinal chemistry, further broadens its applicability in oncology, neurology, and infectious disease research.

From a synthetic chemistry perspective, the preparation of 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole involves innovative strategies to achieve high yield and purity. Researchers often inquire about "efficient synthetic routes for complex heterocyclic compounds," and this molecule serves as an excellent case study. Modern techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to optimize its production, reflecting the industry's shift toward sustainable and scalable methodologies.

The compound's physicochemical properties, including its solubility, stability, and bioavailability, are critical factors in its development. Recent advancements in formulation science have enabled researchers to overcome challenges associated with poorly soluble compounds, a common hurdle in drug discovery. This aligns with the growing demand for "bioavailability enhancement strategies for new chemical entities," a hot topic in pharmaceutical forums and conferences.

In the context of intellectual property, CAS No. 1396806-65-7 has attracted attention due to its potential as a lead compound. Patent landscapes reveal a surge in filings related to oxadiazole and benzothiazole derivatives, underscoring their commercial viability. This trend resonates with the increasing focus on "novel small molecule therapeutics" and "fragment-based drug design," which dominate current discussions in the pharmaceutical industry.

As the scientific community continues to explore the therapeutic potential of 2-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)-1,3-benzothiazole, its role in addressing global health challenges becomes increasingly evident. Whether in the context of drug repurposing or de novo drug design, this compound exemplifies the innovation driving modern pharmacology. Its study not only advances our understanding of heterocyclic chemistry but also paves the way for groundbreaking treatments in the years to come.